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Compound of Interest

Compound Name: Caranine

Cat. No.: B1212974 Get Quote

A comprehensive analysis of the Amaryllidaceae alkaloid Caranine, detailing its chemical

identifiers. This guide addresses the current landscape of scientific knowledge, acknowledging

the limited availability of in-depth biological and pharmacological data for this specific

compound.

Chemical Identity of Caranine
Caranine is a naturally occurring alkaloid belonging to the Amaryllidaceae family of

compounds.[1] A clear understanding of its chemical nature is fundamental for any research

endeavor. The following table summarizes the key chemical identifiers for Caranine, providing

a standardized reference for researchers and scientists.
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Identifier Value

CAS Number 477-12-3

Molecular Formula C₁₆H₁₇NO₃

IUPAC Name

(1S,18R,19S)-5,7-dioxa-12-

azapentacyclo[10.6.1.0²,¹⁰.0⁴,⁸.0¹⁵,¹⁹]nonadeca-

2,4(8),9,15-tetraen-18-ol

InChI

InChI=1S/C16H17NO3/c18-12-2-1-9-3-4-17-7-

10-5-13-14(20-8-19-13)6-

11(10)15(12)16(9)17/h1,5-6,12,15-16,18H,2-

4,7-8H2/t12-,15-,16-/m1/s1

InChIKey XKYSLILSDJBMCU-DAXOMENPSA-N

SMILES
C1CN2CC3=CC4=C(C=C3[C@H]5[C@H]2C1=

CC[C@H]5O)OCO4

Molecular Weight 271.31 g/mol

Biological Activity and Therapeutic Potential: A
Landscape of Limited Data
Despite the well-defined chemical structure of Caranine, a thorough review of the scientific

literature reveals a significant scarcity of in-depth studies on its specific biological activities and

mechanisms of action. Much of the available information is extrapolated from the broader class

of Amaryllidaceae alkaloids, to which Caranine belongs.[2][3][4][5]

Amaryllidaceae alkaloids are known to exhibit a wide range of pharmacological properties,

including but not limited to:

Acetylcholinesterase (AChE) Inhibition: Many alkaloids from this family are potent inhibitors

of acetylcholinesterase, an enzyme responsible for the breakdown of the neurotransmitter

acetylcholine.[6][7][8] This activity is the basis for the clinical use of galantamine, another

Amaryllidaceae alkaloid, in the management of Alzheimer's disease.[9] It is plausible that

Caranine may share this property, though direct experimental evidence is lacking.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1212974?utm_src=pdf-body
https://www.benchchem.com/product/b1212974?utm_src=pdf-body
https://www.researchgate.net/publication/250614909_Chemical_and_biological_aspects_of_Amaryllidaceae_alkaloids
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c4ra14666b
https://www.mdpi.com/1420-3049/25/21/4901
https://www.mdpi.com/1420-3049/25/23/5621
https://en.wikipedia.org/wiki/Acetylcholinesterase_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://en.wikipedia.org/wiki/Cholinesterase_inhibitor
https://www.webmd.com/alzheimers/cholinesterase-inhibitors-alzheimers
https://www.benchchem.com/product/b1212974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer Activity: Several Amaryllidaceae alkaloids have demonstrated cytotoxic effects

against various cancer cell lines.[10][11][12][13] The mechanisms underlying these effects

are diverse and can involve the induction of apoptosis, inhibition of cell proliferation, and

disruption of cell cycle progression.

Antiviral and Other Activities: Research has also pointed towards antiviral, antibacterial, and

antifungal properties within this alkaloid family.[14][15][16][17]

It is crucial to emphasize that these are general activities of the Amaryllidaceae alkaloid family,

and the specific profile of Caranine remains to be elucidated through dedicated experimental

investigation.

Potential Mechanism of Action:
Acetylcholinesterase Inhibition
Given the prevalence of acetylcholinesterase inhibition among Amaryllidaceae alkaloids, a

hypothetical mechanism for Caranine's action could involve its interaction with this enzyme.

The following diagram illustrates the general principle of acetylcholinesterase inhibition.
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A diagram illustrating the potential inhibition of Acetylcholinesterase by Caranine.

In this speculative model, Caranine would bind to the acetylcholinesterase enzyme, preventing

it from breaking down acetylcholine. This would lead to an increased concentration of

acetylcholine in the synaptic cleft, potentially enhancing cholinergic neurotransmission. It must

be reiterated that this is a hypothetical pathway for Caranine, based on the known activities of

related compounds.

Experimental Protocols and Quantitative Data: A
Call for Future Research
A critical gap in the current understanding of Caranine is the absence of detailed experimental

protocols and quantitative data in the public domain. To build a comprehensive technical guide,

information regarding the following would be necessary:

In vitro assays: Data from enzyme inhibition assays (e.g., IC₅₀ values for

acetylcholinesterase), cytotoxicity assays against various cell lines (e.g., GI₅₀ values), and

antiviral or antimicrobial assays.

In vivo studies: Pharmacokinetic data (absorption, distribution, metabolism, and excretion),

pharmacodynamic studies in animal models, and toxicology assessments.

Mechanism of action studies: Detailed molecular studies to identify specific cellular targets

and signaling pathways modulated by Caranine.

The lack of such published data prevents the inclusion of structured tables for quantitative

comparison and detailed methodologies as per the initial request.

Conclusion and Future Directions
In conclusion, while the chemical identity of Caranine is well-established, its biological and

pharmacological profiles remain largely unexplored. Its classification as an Amaryllidaceae

alkaloid suggests a potential for interesting bioactivities, particularly as an acetylcholinesterase

inhibitor or an anticancer agent. However, without direct experimental evidence, these remain

speculative. The scientific community is encouraged to undertake focused research to

elucidate the true therapeutic potential of Caranine. Such studies would be invaluable for drug
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discovery and development professionals and would pave the way for a more complete

understanding of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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